Cas no 1256355-82-4 (2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid)

• Product Name: 2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid
• CAS No: 1256355-82-4
• MF: C₁₄H₁₄BFO₃
• MW: 260.068567752838
• CID: 2194005
• PubChem ID: 43327914
• Update Time: 2025-05-21

2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid
• [2-[(3-fluorophenyl)methoxy]-5-methylphenyl]boronic acid
• 2-(3-fluorophenylmethoxy)-5-methylphenylboronicacid
• DB-346069
• 1256355-82-4
• CS-0178105
• DTXSID00655857
• AKOS009319285
• Boronic acid, B-[2-[(3-fluorophenyl)methoxy]-5-methylphenyl]-
• {2-[(3-Fluorophenyl)methoxy]-5-methylphenyl}boronic acid
• SCHEMBL2558644

• Inchi： 1S/C14H14BFO3/c1-10-5-6-14(13(7-10)15(17)18)19-9-11-3-2-4-12(16)8-11/h2-8,17-18H,9H2,1H3
• InChI Key： OXODKPOWGXXKNW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC1C=CC(C)=CC=1B(O)O

Computed Properties

• Exact Mass: 260.10200
• Monoisotopic Mass: 260.1020026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.39290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid

Introduction to 2-(3-Fluorophenylmethoxy)-5-methylphenylboronic Acid (CAS No: 1256355-82-4)

The compound 2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid, identified by the CAS number 1256355-82-4, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a boronic acid group attached to a phenyl ring, which is further substituted with a fluorophenylmethoxy group and a methyl group. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable building block in chemical synthesis.

Recent studies have highlighted the importance of boronic acids in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is widely used in the construction of biaryl compounds. The presence of the fluorophenylmethoxy group in this compound introduces additional electronic and steric effects, enhancing its reactivity in such reactions. This makes it an ideal candidate for synthesizing complex aromatic systems with high precision and efficiency.

The synthesis of 2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid involves a multi-step process that typically begins with the preparation of the corresponding boronic ester intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These developments underscore the growing emphasis on sustainable practices in chemical synthesis.

In terms of applications, this compound has shown promise in drug discovery efforts, particularly in the development of bioactive molecules with potential therapeutic benefits. Its ability to participate in various coupling reactions allows for the creation of diverse pharmacophores, which can be tailored to target specific biological pathways. Additionally, its use in materials science, such as in the synthesis of advanced polymers and organic electronics, has been explored extensively.

Recent research has also focused on understanding the electronic properties of this compound and its derivatives. Computational studies have provided insights into its electronic structure, which is critical for predicting its behavior in different chemical environments. These findings have paved the way for innovative applications in optoelectronics and energy storage systems.

In conclusion, 2-(3-Fluorophenylmethoxy)-5-methylphenylboronic acid (CAS No: 1256355-82-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in modern chemical research and development.